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Compound of Interest

Compound Name: Acetyl hexapeptide-1

Cat. No.: B612808 Get Quote

A deep dive into the discovery, development, and multifaceted biological activities of Acetyl
Hexapeptide-1, a synthetic peptide inspired by a natural hormone, reveals its significant

potential in cosmetic and therapeutic applications. This technical guide explores its synthesis,

mechanism of action, and the scientific evidence supporting its efficacy in modulating

pigmentation, inflammation, and DNA repair.

Introduction: The Genesis of a Biomimetic Peptide
Acetyl Hexapeptide-1, commercially known as Melitane™, is a synthetic bioactive peptide that

has emerged as a key ingredient in the cosmetic industry. Its development was driven by the

quest for molecules that could mimic the natural physiological processes of the skin,

particularly those related to pigmentation and protection against environmental aggressors. The

peptide is a biomimetic analog of α-Melanocyte-Stimulating Hormone (α-MSH), a naturally

occurring hormone that plays a pivotal role in regulating skin and hair color.[1][2]

The discovery of α-MSH and its functions in the mid-20th century laid the groundwork for the

development of synthetic analogs like Acetyl Hexapeptide-1.[3] Researchers sought to create

a more stable and targeted molecule that could replicate the beneficial effects of α-MSH

without its potential side effects. The result is a hexapeptide with the amino acid sequence Ac-

Nle-Ala-His-D-Phe-Arg-Trp-NH2.[1][4]
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The synthesis of Acetyl Hexapeptide-1 is primarily achieved through Solid Phase Peptide

Synthesis (SPPS). This method allows for the precise, sequential addition of amino acids to a

solid resin support, enabling the creation of a specific peptide chain. The process is highly

efficient and allows for the production of high-purity peptides suitable for cosmetic and research

applications. The final step involves the acetylation of the N-terminus, which enhances the

peptide's stability and bioavailability.

Table 1: Physicochemical Properties of Acetyl Hexapeptide-1

Property Value

Chemical Name
N-acetyl-L-norleucyl-L-alanyl-L-histidyl-D-

phenylalanyl-L-arginyl-L-tryptophanamide

Amino Acid Sequence Ac-Nle-Ala-His-D-Phe-Arg-Trp-NH2

Molecular Formula C43H59N13O7

Molecular Weight 870.01 g/mol

Appearance White powder

Solubility Water-soluble

Mechanism of Action: An Agonist of the MC1
Receptor
The biological activity of Acetyl Hexapeptide-1 is mediated through its interaction with the

Melanocortin-1 Receptor (MC1R). The MC1R is a G-protein coupled receptor primarily

expressed on the surface of melanocytes, the cells responsible for producing melanin. Acetyl
Hexapeptide-1 acts as an agonist, meaning it binds to and activates the MC1R, mimicking the

action of the endogenous α-MSH.

Activation of the MC1R initiates a cascade of intracellular signaling events. This pathway is

crucial for stimulating melanogenesis, the process of melanin synthesis.
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Figure 1: MC1R Signaling Pathway Activation by Acetyl Hexapeptide-1.

Biological Activities and Efficacy
The activation of the MC1R by Acetyl Hexapeptide-1 leads to a range of beneficial biological

effects, making it a versatile ingredient in skincare and haircare formulations.

Stimulation of Melanogenesis
By activating the MC1R signaling pathway, Acetyl Hexapeptide-1 stimulates the synthesis of

melanin in melanocytes. This leads to an increase in skin pigmentation, which can help to even

out skin tone and provide a natural-looking tan without the need for UV exposure. In hair care,

it can help to darken hair and reverse the graying process by stimulating melanin production in

hair follicles.

Anti-inflammatory Properties
The MC1R is also expressed on various immune cells, and its activation has been shown to

have potent anti-inflammatory effects. Acetyl Hexapeptide-1, by mimicking α-MSH, can

modulate the production of pro-inflammatory cytokines, thereby reducing inflammation in the

skin. This makes it a valuable ingredient for soothing irritated skin and for use in products

designed for sensitive skin.

DNA Repair
UV radiation from the sun can cause significant damage to the DNA of skin cells, leading to

premature aging and an increased risk of skin cancer. The activation of the MC1R has been

linked to the enhancement of DNA repair mechanisms in skin cells. Acetyl Hexapeptide-1 can
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therefore help to protect the skin from the harmful effects of UV radiation by promoting the

repair of damaged DNA.

Experimental Protocols
The efficacy of Acetyl Hexapeptide-1 has been evaluated through a variety of in vitro and ex

vivo experimental models. Below are outlines of key experimental protocols.

In Vitro Melanin Synthesis Assay
This assay is used to quantify the ability of Acetyl Hexapeptide-1 to stimulate melanin

production in cultured melanocytes.

Methodology:

Cell Culture: Human epidermal melanocytes are cultured in appropriate growth medium.

Treatment: Cells are treated with varying concentrations of Acetyl Hexapeptide-1 for a

specified period (e.g., 72 hours). A known melanin stimulator (e.g., α-MSH) is used as a

positive control, and untreated cells serve as a negative control.

Melanin Extraction: After treatment, the cells are lysed, and the melanin content is extracted

using a sodium hydroxide solution.

Quantification: The absorbance of the melanin extract is measured at 475 nm using a

spectrophotometer. The melanin content is then normalized to the total protein content of the

cell lysate.
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Figure 2: Workflow for In Vitro Melanin Synthesis Assay.
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Anti-inflammatory Assay (Cytokine Measurement)
This assay assesses the ability of Acetyl Hexapeptide-1 to reduce the production of pro-

inflammatory cytokines in response to an inflammatory stimulus.

Methodology:

Cell Culture: Human keratinocytes or immune cells (e.g., macrophages) are cultured.

Inflammatory Stimulus: Cells are stimulated with an inflammatory agent, such as

lipopolysaccharide (LPS) or UV radiation.

Treatment: Cells are co-treated with the inflammatory stimulus and varying concentrations of

Acetyl Hexapeptide-1.

Cytokine Measurement: After a defined incubation period, the cell culture supernatant is

collected. The levels of pro-inflammatory cytokines (e.g., IL-6, TNF-α) are measured using

an Enzyme-Linked Immunosorbent Assay (ELISA).

DNA Repair Assay (Comet Assay)
The comet assay is a sensitive method for detecting DNA damage at the level of individual

cells.

Methodology:

Cell Culture and Treatment: Human keratinocytes are treated with a DNA damaging agent

(e.g., UV radiation) in the presence or absence of Acetyl Hexapeptide-1.

Cell Embedding: The treated cells are embedded in a low-melting-point agarose gel on a

microscope slide.

Lysis: The cells are lysed to remove cell membranes and proteins, leaving behind the DNA.

Electrophoresis: The slides are subjected to electrophoresis, which causes the damaged

DNA fragments to migrate out of the nucleus, forming a "comet tail."
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Visualization and Analysis: The DNA is stained with a fluorescent dye and visualized under a

microscope. The length and intensity of the comet tail are proportional to the amount of DNA

damage. A reduction in the comet tail in cells treated with Acetyl Hexapeptide-1 indicates

enhanced DNA repair.

Applications in Cosmetics and Drug Development
The multifaceted biological activities of Acetyl Hexapeptide-1 make it a valuable ingredient in

a wide range of cosmetic products, including:

Sunless tanning products: To promote a natural-looking tan.

Anti-aging creams and serums: To even out skin tone and reduce the appearance of age

spots.

Hair care products: To combat premature graying of hair.

Soothing and anti-inflammatory formulations: For sensitive and irritated skin.

Sun care products: To enhance the skin's natural defense against UV radiation.

Beyond cosmetics, the potent anti-inflammatory and DNA repair properties of Acetyl
Hexapeptide-1 suggest its potential for therapeutic applications in the treatment of

inflammatory skin conditions and in the prevention of skin cancer. Further research and clinical

trials are warranted to fully explore these possibilities.

Conclusion
Acetyl Hexapeptide-1 stands as a testament to the power of biomimetic peptide design. By

harnessing the mechanism of a natural hormone, this synthetic peptide offers a safe and

effective way to modulate key biological processes in the skin and hair. Its well-defined

mechanism of action, coupled with a growing body of scientific evidence supporting its efficacy,

positions Acetyl Hexapeptide-1 as a cornerstone ingredient in the development of advanced

cosmetic and dermatological products. As research continues to uncover the full extent of its

capabilities, the potential applications for this remarkable bioactive peptide are likely to expand

even further.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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